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Compound of Interest

Compound Name: 3-Fluorophenyl! acetate

Cat. No.: B1295240

An In-depth Technical Guide to the Safety of 3-Fluorophenyl acetate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety profile of chemical reagents is paramount. This guide provides a detailed overview
of the safety data for 3-Fluorophenyl acetate, a versatile compound utilized in
pharmaceuticals and organic synthesis. The information is compiled from various safety data
sheets to ensure a comprehensive and reliable resource for laboratory and industrial
applications.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 3-Fluorophenyl
acetate. These parameters are essential for understanding its behavior under various
experimental conditions.
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Property Value References
Acetic acid 3-fluorophenyl

Synonyms ester, 1-Acetoxy-3- [1]
fluorobenzene

CAS Number 701-83-7 [1][2]

Molecular Formula CsH7FO2 [11[2]

Molecular Weight 154.14 g/mol [1112]
Colorless to almost colorless

Appearance o [1]
clear liquid

Purity > 98% (GC), 97% [1][2]

_ 1.147 g/mL at 25 °C, 1.18

Density [11[2]
g/mL

Boiling Point 77-78 °C at 13 mmHg [2]

Refractive Index

n20/D 1.4800

[2]

Safety and Hazard Information

This section provides critical safety information, including hazard classifications and handling
precautions for 3-Fluorophenyl acetate.

Safety Parameter Value References
Signal Word Danger [2]
Flash Point 75.6 °C (168.1 °F) - closed cup  [2]
Storage Class 10 - Combustible liquids [2]
Target Organs Respiratory system [2]
Storage Temperature 2-8°C [1]

Hazard Statements:[2]
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e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H317: May cause an allergic skin reaction.

o H318: Causes serious eye damage.

e H335: May cause respiratory irritation.

Hazard Classifications:[2]

Acute Toxicity, Oral (Category 4)

Eye Damage (Category 1)

Skin Irritation (Category 2)

Skin Sensitization (Category 1)

Specific target organ toxicity — single exposure (Category 3)

Experimental Safety Protocols

Adherence to strict safety protocols is crucial when handling 3-Fluorophenyl acetate. The
following sections detail the recommended procedures for safe handling, storage, and
emergency response.

Personal Protective Equipment (PPE)

A comprehensive range of personal protective equipment should be worn to minimize
exposure.[2]

o Eye/Face Protection: Use of eyeshields and a faceshield is mandatory.[2]
» Hand Protection: Wear suitable chemical-resistant gloves.[2]

o Respiratory Protection: A type ABEK (EN14387) respirator filter is recommended.[2]
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» Skin and Body Protection: Long-sleeved clothing should be worn.[3]

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the
compound and ensure a safe laboratory environment.

e Handling:

o

Avoid contact with skin, eyes, and clothing.[3][4]

[¢]

Wash hands thoroughly after handling.[4]

[¢]

Use only in a well-ventilated area or under a chemical fume hood.[4][5]

[e]

Keep away from open flames, hot surfaces, and sources of ignition.[3][5]
e Storage:

o Store in a cool, dry, and well-ventilated place.[4][5]

o Keep the container tightly closed.[4][5]

o Store at the recommended temperature of 2 - 8 °C.[1]

First Aid Measures

In case of accidental exposure, the following first aid measures should be taken immediately:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[4][6] If you
feel unwell, call a poison center or doctor.[4]

¢ In Case of Skin Contact: Remove all contaminated clothing immediately.[5] Wash the skin
with plenty of soap and water.[4][6]

¢ In Case of Eye Contact: Rinse cautiously with water for several minutes.[4][6] Remove
contact lenses if present and easy to do, and continue rinsing.[4][6]

o If Swallowed: Rinse mouth with water.[7] Do NOT induce vomiting.[8]
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Safety Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 3-Fluorophenyl
acetate from receipt to disposal.
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Caption: Safe handling workflow for 3-Fluorophenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [3-Fluorophenyl acetate safety data sheet (SDS)].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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